Cas no 2044705-78-2 ((1s,3s)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride)

• Product Name: (1s,3s)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride
• CAS No: 2044705-78-2
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD30487844
• CID: 5211988
• PubChem ID: 137833655
• Update Time: 2025-11-01

(1s,3s)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride, cis
• cis-3-(Methylamino)cyclobutanecarboxamide hydrochloride
• (1s,3s)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride

• MDL： MFCD30487844
• Inchi： 1S/C6H12N2O.ClH/c1-8-5-2-4(3-5)6(7)9;/h4-5,8H,2-3H2,1H3,(H2,7,9);1H/t4-,5+;
• InChI Key： HUESGCXEUJNCJJ-JEVYUYNZSA-N
• SMILES： C([C@@H]1C[C@H](NC)C1)(=O)N.Cl

Additional information on (1s,3s)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride

Introduction to (1S,3S)-3-(Methylamino)cyclobutane-1-Carboxamide Hydrochloride (CAS No. 2044705-78-2)

(1S,3S)-3-(Methylamino)cyclobutane-1-carboxamide hydrochloride, identified by the CAS number 2044705-78-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a chiral cyclobutane core and an amide functional group, has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility, making it more suitable for various biochemical and pharmacological studies.

The stereochemistry of this compound, specifically the (1S,3S) configuration, plays a crucial role in determining its interaction with biological targets. Chiral molecules often exhibit different pharmacological profiles depending on their absolute configuration, making the precise stereochemical control essential for drug development. The cyclobutane ring introduces rigidity to the molecular structure, which can influence binding affinity and selectivity when interacting with proteins or enzymes.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to natural peptides. The amide group in (1S,3S)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride mimics the backbone of peptides while offering improved stability and bioavailability. This characteristic makes it a valuable scaffold for designing novel therapeutic agents. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in cancer therapy. Studies have shown that peptidomimetics derived from cyclic structures can effectively inhibit kinase activity by mimicking the natural substrates. The chiral cyclobutane core of (1S,3S)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride may enhance its binding affinity to specific kinases, leading to more potent and selective inhibition.

Moreover, the methylamino group at the 3-position contributes to the compound's pharmacological properties by influencing its solubility and metabolic stability. This group can also serve as a site for further chemical modifications, allowing researchers to fine-tune the molecule's activity. The hydrochloride salt form ensures high purity and stability, which are essential for both preclinical and clinical studies.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Molecular docking studies using (1S,3S)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride have revealed promising binding modes with various biological targets. These simulations have helped researchers identify key residues involved in binding and have guided the design of more effective derivatives.

The compound's potential in treating inflammatory diseases has also been explored. Inflammatory processes are mediated by complex signaling pathways involving multiple kinases and other enzymes. By inhibiting key inflammatory mediators, (1S,3S)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride may offer a novel therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary in vitro studies have demonstrated anti-inflammatory effects comparable to existing drugs but with improved selectivity.

Another area of interest is the use of this compound in neurodegenerative disorders. Neurokinases are enzymes implicated in various neurological conditions, including Alzheimer's disease and Parkinson's disease. The ability of peptidomimetics to cross the blood-brain barrier makes them particularly attractive for treating these disorders. Research is ongoing to evaluate whether (1S,3S)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride can modulate neurokinase activity and slow down disease progression.

The synthesis of this compound involves multi-step organic reactions requiring precise control over stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric purity. The scalability of its synthesis is crucial for industrial production and clinical trials.

In conclusion, (1S,3S)-3-(methylamino)cyclobutane-1-carboxamide hydrochloride is a versatile molecule with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for developing novel drugs targeting various diseases. Ongoing research continues to uncover new therapeutic possibilities, reinforcing its importance in drug discovery efforts.